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Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Apiezon® L is a silicone- and halogen-free ultra-high vacuum grease renowned for its

exceptional properties in sealing and lubricating environmental chambers and other vacuum

systems.[1][2][3][4] Its hydrocarbon base ensures it is resistant to the 'creep' and 'carry over'

contamination often associated with silicone-based greases, making it an ideal choice for

sensitive experiments where sample purity is paramount, such as in mass spectrometry and

infrared spectroscopy.[1][2][5] This document provides detailed application notes, protocols,

and technical data for the effective use of Apiezon® L grease in sealing environmental

chambers.

Key Properties and Advantages
Apiezon® L grease offers several distinct advantages for sealing environmental chambers:

Ultra-High Vacuum Compatibility: It exhibits an extremely low vapor pressure, making it

suitable for ultra-high vacuum applications.[1][2][3]

Silicone-Free: As a hydrocarbon-based grease, it prevents the silicone contamination that

can interfere with sensitive analytical techniques and surface coating processes.[1][6]
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Excellent Lubrication: It provides superior lubrication for moving parts within a vacuum

system while maintaining a reliable seal.[1][2][5]

Radiation Resistance: Apiezon® L shows a degree of radiation resistance, maintaining its

properties even when exposed to radiation.[2][3][5][7]

'Gettering' Action: The grease has the ability to absorb potentially harmful chemical impurities

and grease from metal and glass surfaces.[1][2][3]

Easy Removal: It is readily soluble in hydrocarbon solvents, allowing for straightforward

cleaning and removal.[1][2][3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Apiezon® L grease for easy

reference and comparison.
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Property Value Units Notes

Vapor Pressure 7 x 10⁻¹¹ Torr at 20°C[1][2][3][4][8]

Typical Working

Temperature Range
10 to 30 °C

Designed for use at

ambient temperatures.

[1][2][4][8]

Dropping Point 42 to 52 °C ASTM D566[7][8]

Thermal Conductivity 0.194 W/m°C at 20°C[1][8]

Relative Density 0.896 - at 20°C[8]

Outgassing

Characteristics
<1 % TML ASTM E595[8]

<0.1 % CVCM ASTM E595[8]

Radiation Resistance

Maintains excellent

lubrication with a

small increase in

stiffness after

exposure to 1 MGy of

4 MeV electrons.[2][3]

[5]

Volume Resistivity 1.2 x 10¹⁶ ohm cm [1][8]

Permittivity 2.3 - [1][8]

Loss Tangent <0.0001 - [1][8]

Material Compatibility
Proper material selection is crucial for ensuring a reliable and long-lasting seal.
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Compatible Materials Incompatible Materials

Viton
EPDM (ethylene propylene diene M-class

rubber)[1][2]

Silicone EPR (ethylene propylene rubber)[1][2]

Nitrile (>30% nitrile content)[1][2] Butyl rubber[1][2]

Nylon PVC seals[1][2]

Polyurethane

Polyethylene

Polypropylene

Experimental Protocols
This protocol outlines the steps for the correct application of Apiezon® L grease to ensure a

high-quality vacuum seal.

Surface Preparation:

Thoroughly clean all surfaces to be sealed, including O-rings and mating flanges.

Wipe surfaces with a lint-free cloth dampened with a hydrocarbon solvent (e.g., toluene,

xylene) to remove any existing grease, oils, or particulates. For a more environmentally

friendly option, limonene can be used.[1]

Ensure surfaces are completely dry before applying the grease.

Grease Application:

Apply a small, even amount of Apiezon® L grease directly to the O-ring or the sealing

surface.

A thin, uniform layer is sufficient. Over-application can lead to contamination and is

unnecessary for achieving a good seal.
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Spread the grease evenly using a clean, lint-free applicator or a gloved finger. The goal is

to fill microscopic imperfections on the sealing surfaces.

Assembly:

Carefully place the greased O-ring into its groove.

Assemble the environmental chamber components, ensuring that the sealing surfaces

meet squarely and are not misaligned.

Tighten any clamps or bolts to the manufacturer's recommended torque specifications to

ensure even pressure on the seal.

After sealing the chamber, it is essential to perform a leak test to verify the integrity of the seal.

System Evacuation:

Connect the environmental chamber to a suitable vacuum pump.

Begin evacuating the chamber, monitoring the pressure with a calibrated vacuum gauge.

Rate of Rise Test (Static Leak Test):

Once the desired base pressure is reached, isolate the chamber from the vacuum pump.

Record the pressure inside the chamber and start a timer.

Monitor the pressure over a set period. A significant rise in pressure indicates a leak.

The leak rate can be calculated using the formula: Leak Rate = (ΔP * V) / Δt, where ΔP is

the change in pressure, V is the volume of the chamber, and Δt is the elapsed time.

Helium Leak Detection (Dynamic Leak Test):

For more sensitive leak detection, a helium leak detector is recommended.

Connect the leak detector to the vacuum system.

Evacuate the chamber to the required pressure for the leak detector to operate.
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Spray a small amount of helium gas around the potential leak points (seals, feedthroughs,

welds).

If a leak is present, the helium will be drawn into the chamber and detected by the mass

spectrometer in the leak detector, indicating the location of the leak.

Initial Removal:

Wipe away the majority of the grease using a clean, lint-free cloth.[1]

Solvent Cleaning:

To remove any remaining residue, wash the surfaces with a hydrocarbon solvent such as

toluene or xylene.[1] Limonene is a suitable environmentally friendly alternative.[1]

Note: Apiezon® L grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g.,

acetone, MEK).[1]

Final Rinse:

For critical applications, a final rinse with a clean solvent may be necessary to ensure all

traces of the grease have been removed.

Visualization of Sealant Selection Workflow
The following diagram illustrates the logical workflow for selecting a sealant for an

environmental chamber, culminating in the decision to use Apiezon® L grease.
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Caption: Workflow for selecting a sealant for environmental chambers.
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Troubleshooting
Problem Possible Cause Solution

Leak detected after sealing Insufficient grease applied.

Disassemble, clean, and

reapply a slightly more

generous, even layer of

grease.

Damaged or incompatible O-

ring.

Inspect the O-ring for nicks,

cuts, or signs of degradation.

Replace if necessary with a

compatible material.

Uneven clamping pressure.

Ensure all clamps and bolts

are tightened to the

manufacturer's specifications.

Contamination in the chamber Excess grease applied.

Use a minimal amount of

grease necessary to create a

seal.

'Creep' from a non-Apiezon

grease.

Ensure only Apiezon® L or

another suitable hydrocarbon

grease is used.

Difficulty in achieving base

pressure

High outgassing from the

grease.

This is unlikely with Apiezon®

L due to its low vapor

pressure. However, ensure the

grease has not absorbed

volatile compounds by using

fresh grease from a sealed

container.

A leak is present in the system.
Perform a thorough leak test

as described in Protocol 4.2.

By following these application notes and protocols, researchers, scientists, and drug

development professionals can effectively utilize Apiezon® L grease to achieve reliable, long-

lasting, and contamination-free seals in their environmental chambers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

